![molecular formula C12H13N3O2 B1455358 5-[4-(Cyclopropylmethoxy)phenyl]-1,3,4-oxadiazol-2-amine CAS No. 1219827-51-6](/img/structure/B1455358.png)
5-[4-(Cyclopropylmethoxy)phenyl]-1,3,4-oxadiazol-2-amine
Overview
Description
5-[4-(Cyclopropylmethoxy)phenyl]-1,3,4-oxadiazol-2-amine is a chemical compound with the molecular formula C12H13N3O2 . It is a derivative of the 1,3,4-oxadiazole class of compounds .
Synthesis Analysis
The synthesis of 2-(2-(cyclopropylmethoxy)phenyl)-5-methyl-1,3,4-oxadiazole, a similar compound, has been reported in the literature . The synthesis involved a five-step process starting from 2-hydroxybenzoic acid. The final compound was obtained in good yield .Molecular Structure Analysis
The molecular structure of 5-[4-(Cyclopropylmethoxy)phenyl]-1,3,4-oxadiazol-2-amine can be analyzed using various spectroscopic techniques. For instance, the 1H-NMR spectra of a similar compound, 2-(2-(cyclopropylmethoxy)phenyl)-5-methyl-1,3,4-oxadiazole, contained three signals in the aromatic region .Scientific Research Applications
Pharmaceutical Research
This compound is a part of the 1,3,4-oxadiazole family, which is known for its wide range of biological activities. It has potential applications in the development of new pharmaceuticals, particularly as a scaffold for creating molecules with anti-inflammatory properties. The oxadiazole nucleus is found in many therapeutic agents and is an important structural unit in medicinal chemistry .
Antibacterial Agents
Research has indicated that derivatives of 1,3,4-oxadiazole, such as our compound of interest, exhibit antimicrobial activities. This makes it a valuable candidate for the synthesis of new antibacterial agents, which could be further explored for treating bacterial infections .
Chemical Synthesis
The compound can be used as an intermediate in the synthesis of more complex molecules. Its presence in various synthetic routes underscores its versatility and utility in organic chemistry, particularly in the creation of compounds with potential biological activities .
Analytical Chemistry
In analytical chemistry, this compound could be used as a standard or reference material in chromatographic analysis and mass spectrometry. This is due to its well-defined structure and the presence of distinctive functional groups that can be detected and quantified .
Enzyme Inhibition Studies
Compounds containing the 1,3,4-oxadiazole moiety have been studied for their role as enzyme inhibitors. This compound could be used in biochemical assays to study its inhibitory effects on various enzymes, which is crucial for understanding metabolic pathways and designing drugs .
properties
IUPAC Name |
5-[4-(cyclopropylmethoxy)phenyl]-1,3,4-oxadiazol-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3O2/c13-12-15-14-11(17-12)9-3-5-10(6-4-9)16-7-8-1-2-8/h3-6,8H,1-2,7H2,(H2,13,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MTDVKRLWWOIGBL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1COC2=CC=C(C=C2)C3=NN=C(O3)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30677744 |
Source
|
| Record name | 5-[4-(Cyclopropylmethoxy)phenyl]-1,3,4-oxadiazol-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30677744 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-[4-(Cyclopropylmethoxy)phenyl]-1,3,4-oxadiazol-2-amine | |
CAS RN |
1219827-51-6 |
Source
|
| Record name | 5-[4-(Cyclopropylmethoxy)phenyl]-1,3,4-oxadiazol-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30677744 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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